Cas no 780728-19-0 (2-(2-chloro-6-fluorophenyl)ethanimidamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)ethanimidamide
• CAS No: 780728-19-0
• MF: C₈H₈ClFN₂
• MW: 186.613924026489
• MDL: MFCD05662888
• CID: 553700
• PubChem ID: 3288757
• Update Time: 2025-06-12

2-(2-chloro-6-fluorophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanimidamide,2-chloro-6-fluoro-
• 2-(2-CHLORO-6-FLUORO-PHENYL)-ACETAMIDINE
• 2-(2-chloro-6-fluorophenyl)ethanimidamide
• Benzeneethanimidamide,2-chloro-6-fluoro
• CS-0306051
• DTXSID50391091
• AKOS005169849
• SCHEMBL20548686
• 2-(2-Chloro-6-fluorophenyl)acetimidamide
• MFCD05662888
• (2-Chloro-6-fluorophenyl)ethanimidamide
• EN300-1968535
• 780728-19-0

• MDL： MFCD05662888
• Inchi： 1S/C8H8ClFN2/c9-6-2-1-3-7(10)5(6)4-8(11)12/h1-3H,4H2,(H3,11,12)
• InChI Key： ZEZMPXLCEKAZFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(=N)N)F

Computed Properties

• Exact Mass: 186.03600
• Monoisotopic Mass: 186.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 272.6°C at 760 mmHg
• Flash Point: 118.7°C
• Refractive Index: 1.565
• PSA: 49.87000
• LogP: 2.75760

Additional information on 2-(2-chloro-6-fluorophenyl)ethanimidamide

Introduction to 2-(2-chloro-6-fluorophenyl)ethanimidamide (CAS No. 780728-19-0) and Its Emerging Applications in Chemical Biology

2-(2-chloro-6-fluorophenyl)ethanimidamide, identified by the chemical identifier CAS No. 780728-19-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of ethanimidamide derivatives, which are known for their versatile reactivity and biological significance. The presence of both chloro and fluoro substituents in its aromatic ring system imparts distinct electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and functionalization.

The molecular structure of 2-(2-chloro-6-fluorophenyl)ethanimidamide consists of a phenyl ring substituted at the 2-position with a chloro group and at the 6-position with a fluoro group, linked to an ethanimidamide moiety. This specific arrangement enhances its interactions with biological targets, such as enzymes and receptors, by influencing both hydrophobicity and electronic distribution. The compound’s dual substitution pattern has been strategically designed to optimize its binding affinity and selectivity, which are critical factors in drug discovery and development.

In recent years, there has been a growing interest in ethanimidamide derivatives as pharmacophores due to their ability to modulate various biological pathways. 2-(2-chloro-6-fluorophenyl)ethanimidamide has been explored in several preclinical studies for its potential role in inhibiting key enzymes involved in inflammation, cancer, and neurodegenerative diseases. The chloro and fluoro substituents not only enhance the compound’s metabolic stability but also improve its solubility in both aqueous and lipid environments, facilitating its absorption and distribution within biological systems.

One of the most compelling aspects of 2-(2-chloro-6-fluorophenyl)ethanimidamide is its utility as a building block for the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the amide nitrogen or the aromatic ring have led to compounds with improved binding affinities to target proteins. These findings underscore the importance of 2-(2-chloro-6-fluorophenyl)ethanimidamide as a versatile intermediate in medicinal chemistry.

The compound’s potential applications extend beyond traditional drug development. It has been investigated as a tool compound in biochemical assays, where its specific interactions with biological targets provide insights into disease mechanisms. Additionally, its structural features make it an excellent candidate for use in crystallographic studies aimed at elucidating protein-ligand binding interactions at an atomic level. Such structural information is invaluable for designing next-generation therapeutics with higher efficacy and fewer side effects.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(2-chloro-6-fluorophenyl)ethanimidamide’s behavior. Molecular docking simulations have revealed that this compound can effectively bind to various enzyme active sites, suggesting its potential as an inhibitor for enzymes involved in metabolic pathways relevant to human health. These computational studies complement experimental approaches by providing rapid screening of candidate compounds before they are synthesized in the lab.

The synthesis of 2-(2-chloro-6-fluorophenyl)ethanimidamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chloro and fluoro substituents necessitate careful handling due to their reactivity, but modern synthetic methodologies have made it possible to introduce these groups efficiently while minimizing unwanted side reactions. This progress has opened up new avenues for exploring derivatives of this compound with tailored properties for specific applications.

In conclusion, 2-(2-chloro-6-fluorophenyl)ethanimidamide (CAS No. 780728-19-0) represents a significant advancement in the field of chemical biology. Its unique structural features, combined with its potential therapeutic applications, make it a promising candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases through innovative chemical solutions.